Cas no 2361715-82-2 (N-[[(2S,3S)-3-Propan-2-yloxolan-2-yl]methyl]-4-(prop-2-enoylamino)benzamide)

• Product Name: N-[[(2S,3S)-3-Propan-2-yloxolan-2-yl]methyl]-4-(prop-2-enoylamino)benzamide
• CAS No: 2361715-82-2
• MF: C₁₈H₂₄N₂O₃
• MW: 316.394764900208
• CID: 5414778
• PubChem ID: 145898123
• Update Time: 2025-10-22

N-[[(2S,3S)-3-Propan-2-yloxolan-2-yl]methyl]-4-(prop-2-enoylamino)benzamide Chemical and Physical Properties

Names and Identifiers

• rac-4-(prop-2-enamido)-N-{[(2R,3R)-3-(propan-2-yl)oxolan-2-yl]methyl}benzamide
• EN300-26585896
• Z2454215697
• N-[[(2S,3S)-3-Propan-2-yloxolan-2-yl]methyl]-4-(prop-2-enoylamino)benzamide
• 2361715-82-2

• Inchi： 1S/C18H24N2O3/c1-4-17(21)20-14-7-5-13(6-8-14)18(22)19-11-16-15(12(2)3)9-10-23-16/h4-8,12,15-16H,1,9-11H2,2-3H3,(H,19,22)(H,20,21)/t15-,16+/m0/s1
• InChI Key： XVDUFRBIBSZALQ-JKSUJKDBSA-N
• SMILES： O1CC[C@@H](C(C)C)[C@H]1CNC(C1C=CC(=CC=1)NC(C=C)=O)=O

Computed Properties

• Exact Mass: 316.17869263g/mol
• Monoisotopic Mass: 316.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 67.4Ų

Additional information on N-[[(2S,3S)-3-Propan-2-yloxolan-2-yl]methyl]-4-(prop-2-enoylamino)benzamide

Recent Advances in the Study of N-[[(2S,3S)-3-Propan-2-yloxolan-2-yl]methyl]-4-(prop-2-enoylamino)benzamide (CAS: 2361715-82-2)

The compound N-[[(2S,3S)-3-Propan-2-yloxolan-2-yl]methyl]-4-(prop-2-enoylamino)benzamide (CAS: 2361715-82-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. Recent research has focused on its synthesis, optimization, and evaluation in various biological assays, providing valuable insights into its pharmacological profile.

One of the key areas of investigation has been the compound's interaction with specific biological targets. Preliminary studies suggest that N-[[(2S,3S)-3-Propan-2-yloxolan-2-yl]methyl]-4-(prop-2-enoylamino)benzamide exhibits selective binding to certain enzymes or receptors involved in disease pathways, making it a promising candidate for further development. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to characterize these interactions at the atomic level, providing a foundation for structure-activity relationship (SAR) studies.

In addition to its target engagement, the pharmacokinetic properties of this compound have also been explored. Recent findings indicate that it possesses favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, which are critical for its potential as a therapeutic agent. These properties have been evaluated using in vitro and in vivo models, with results suggesting good bioavailability and metabolic stability. Such findings are encouraging for the compound's progression into preclinical development.

Another significant aspect of the research has been the optimization of the synthetic route for N-[[(2S,3S)-3-Propan-2-yloxolan-2-yl]methyl]-4-(prop-2-enoylamino)benzamide. Recent publications have described improved methodologies for its preparation, focusing on yield enhancement, scalability, and purity. These advancements are crucial for ensuring the compound's availability for further studies and potential commercialization. The use of green chemistry principles in its synthesis has also been highlighted, aligning with the growing emphasis on sustainable practices in drug development.

Furthermore, the compound's potential therapeutic applications have been investigated in various disease models. Early-stage studies have demonstrated its efficacy in modulating disease-relevant pathways, with particular interest in its anti-inflammatory and anti-proliferative effects. These findings have spurred further research into its potential use in treating conditions such as cancer, autoimmune diseases, and neurodegenerative disorders. However, additional studies are needed to fully validate these applications and assess any potential side effects.

In conclusion, N-[[(2S,3S)-3-Propan-2-yloxolan-2-yl]methyl]-4-(prop-2-enoylamino)benzamide (CAS: 2361715-82-2) represents a promising molecule in the field of medicinal chemistry, with recent research highlighting its potential as a therapeutic agent. Continued investigation into its biological activity, pharmacokinetics, and synthetic optimization will be essential for advancing its development. The compound's unique structural and functional properties position it as a valuable candidate for future drug discovery efforts, offering new opportunities for addressing unmet medical needs.